Cas no 1256787-42-4 (1-Chloroisoquinoline-6-carboxylic acid)

• Product Name: 1-Chloroisoquinoline-6-carboxylic acid
• CAS No: 1256787-42-4
• MF: C₁₀H₆ClNO₂
• MW: 207.613141536713
• MDL: MFCD15526626
• CID: 1011197
• PubChem ID: 53403302
• Update Time: 2024-11-02

1-Chloroisoquinoline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-Chloroisoquinoline-6-carboxylic acid
• 1-chloro-6-isoquinolinecarboxylic acid
• AB70670
• AK-68053
• ANW-53915
• CTK8B6658
• KB-218758
• MolPort-022-116-544
• QC-8226
• AS-42951
• CS-0209730
• 1-Chloro-2-azanaphthalene-6-carboxylic acid, 6-Carboxy-1-chloroisoquinoline
• 6-ISOQUINOLINECARBOXYLIC ACID, 1-CHLORO-
• MFCD15526626
• 1-CHLOROISOQUINOLINE-6-CARBOXYLICACID
• SCHEMBL15518782
• DTXSID10695163
• EN300-5061393
• 1256787-42-4
• DB-354433
• AKOS016000223
• SY068211

• MDL： MFCD15526626
• Inchi： 1S/C10H6ClNO2/c11-9-8-2-1-7(10(13)14)5-6(8)3-4-12-9/h1-5H,(H,13,14)
• InChI Key： VUYRQFWSJKHQLA-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC(C(=O)O)=CC=2C=CN=1

Computed Properties

• Exact Mass: 207.0087061g/mol
• Monoisotopic Mass: 207.0087061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives